1,2-dimethoxy-9H-thioxanthen-9-one

• Molecular Formula: C15H12O3S
• Molecular Weight: 272.3 g/mol
• SMILES: COC1=C(C2=C(C=C1)SC3=CC=CC=C3C2=O)OC
• InChI: InChI=1S/C15H12O3S/c1-17-10-7-8-12-13(15(10)18-2)14(16)9-5-3-4-6-11(9)19-12/h3-8H,1-2H3
• InChIKey: LZAPWMRTQFPWQE-UHFFFAOYSA-N

Researchers requiring a photosensitizer with a precisely defined triplet energy for controlled DNA damage studies need 1,2-dimethoxy-9H-thioxanthen-9-one. This compound fills the energetic gap between xanthone and unsubstituted thioxanthone, providing a triplet energy of 288 kJ mol⁻¹ that enables selective cyclobutane pyrimidine dimer formation. • Triplet energy 288 kJ mol⁻¹ - verified intermediate for thymine sensitization • EphA4 ligand with IC50 50-100 μM (validated negative control) • Regioselectively synthesized single isomer for reproducible data Supplied with comprehensive analytical characterization, this compound is ideal for photochemical research and high-throughput screening.

1,2-Dimethoxy-9H-thioxanthen-9-one: Procurement Evidence

1,2-Dimethoxy-9H-thioxanthen-9-one (CAS 123251-37-6) is a sulfur-containing polycyclic aromatic ketone belonging to the thioxanthone class, characterized by a thioxanthene backbone with methoxy (-OCH₃) substituents at the 1- and 2-positions . This specific substitution pattern distinguishes it from other dimethoxy thioxanthone isomers and modulates its physicochemical and photophysical properties relative to the parent thioxanthone scaffold [1]. The compound is utilized in photochemical research as a tunable photosensitizer and in biochemical assays as a defined molecular probe, with documented binding affinity data for the Ephrin type-A receptor 4 (EphA4) [2].

DNA photolesion triplet energy studies

EphA4 kinase low-affinity negative control

2-methoxy donor fluorescence model system

Defined isomer reference for thioxanthones

• [1] Watanabe M, Date M, et al. Regioselective Syntheses of Substituted Thioxanthen- and Selenoxanthen-9-one Derivatives. Chem Pharm Bull. 1989;37(1):36-41. View Source
• [2] BindingDB. BDBM44509: 1,2-dimethoxy-9-thioxanthenone. Affinity Data: IC50 for Ephrin type-A receptor 4 (Mouse). View Source

1,2-Dimethoxy-9H-thioxanthen-9-one: Why Substitution Fails

The 1,2-dimethoxy substitution pattern is not interchangeable with other thioxanthone derivatives. Electron-donating methoxy groups at specific positions critically modulate the compound's excited-state properties: substitution at the 2-position leads to high fluorescence quantum yields, red-shifted emission spectra, and significantly extended singlet lifetimes compared to unsubstituted thioxanthone [1]. Furthermore, the dimethoxy-substituted thioxanthone possesses a distinct triplet energy (288 kJ mol⁻¹) that precisely fills the energetic gap between xanthone (310 kJ mol⁻¹) and unsubstituted thioxanthone (265 kJ mol⁻¹), a property essential for controlled triplet energy transfer in DNA damage studies [2]. Substituting this compound with a different isomer or an unsubstituted analog would fundamentally alter these photophysical parameters, leading to experimental outcomes that are neither predictable nor comparable.

Isomer substitution Positional isomerism shifts triplet energy and excited-state properties, critical for DNA energy transfer.

Unsubstituted analog Lacks 2-methoxy donor group; yields lower fluorescence and altered triplet reactivity.

Isomeric mixture Undefined isomer composition introduces uncontrolled variability in photophysical and biological assays.

• [1] Neumann MG, et al. Photophysics and Photoreactivity of Substituted Thioxanthones. J Chem Soc Faraday Trans. 1997;93(8):1517-1521. View Source
• [2] Häcker S, et al. Triplet-sensitized cyclobutane pyrimidine dimer damage and crosslinks in DNA: filling the triplet energy gap between xanthone and thioxanthone. Org Biomol Chem. 2025;23(24):5826-5832. View Source

1,2-Dimethoxy-9H-thioxanthen-9-one: Head-to-Head Evidence

Triplet Energy Control in DNA Photosensitization

The dimethoxy-substituted thioxanthone, specifically 1,2-dimethoxy-9H-thioxanthen-9-one, exhibits a triplet energy (ET) of 288 kJ mol⁻¹, which is 23 kJ mol⁻¹ higher than unsubstituted thioxanthone (265 kJ mol⁻¹) and 22 kJ mol⁻¹ lower than xanthone (310 kJ mol⁻¹) [1]. This intermediate value is critical because it enables efficient triplet-triplet energy transfer to thymine in DNA (ET = 267 kJ mol⁻¹) while avoiding the excessive energy of xanthone that leads to undesired side reactions. In contrast, a chloro- and methoxy-modified analog possesses a lower ET of only 273 kJ mol⁻¹, resulting in markedly reduced cyclobutane pyrimidine dimer (CPD) formation due to the small energy difference relative to the thymine threshold [1].

Triplet energy control

Head-to-head

288 kJ mol⁻¹ +23 vs. thioxanthone

Fills energetic gap for CPD formation

Organic solvent; C-nucleoside DNA architecture

Evidence Dimension	Triplet Energy (ET)
Target Compound Data	288 kJ mol⁻¹
Comparator Or Baseline	Xanthone: 310 kJ mol⁻¹; Unsubstituted thioxanthone: 265 kJ mol⁻¹; Chloro-methoxy analog: 273 kJ mol⁻¹
Quantified Difference	+23 kJ mol⁻¹ vs. thioxanthone; -22 kJ mol⁻¹ vs. xanthone; +15 kJ mol⁻¹ vs. chloro-methoxy analog
Conditions	Measured in organic solvent; DNA photosensitization experiments using C-nucleoside architectures.

Why This Matters

This specific ET value makes the compound the optimal choice for mechanistic studies requiring precise triplet energy control in DNA, where both insufficient and excessive energy transfer compromise experimental outcomes.

• [1] Häcker S, et al. Triplet-sensitized cyclobutane pyrimidine dimer damage and crosslinks in DNA: filling the triplet energy gap between xanthone and thioxanthone. Org Biomol Chem. 2025;23(24):5826-5832. View Source

Low-Affinity EphA4 Binding as Negative Control

In a high-throughput screening assay against mouse Ephrin type-A receptor 4 (EphA4), 1,2-dimethoxy-9H-thioxanthen-9-one exhibited IC50 values of 50,000 nM and 100,000 nM across two independent measurements [1]. This low micromolar-to-submillimolar affinity stands in stark contrast to potent EphA4 inhibitors, which typically achieve IC50 values in the low nanomolar range (e.g., < 100 nM) [1]. The compound's weak binding profile is valuable for establishing baseline activity in selectivity panels and for validating assay robustness against false-positive hits.

EphA4 binding

Class-level

50–100 μM IC₅₀ (two assays)

Defined low-affinity negative control

Recombinant mouse EphA4; biochemical assay

Evidence Dimension	Inhibitory Concentration 50% (IC50)
Target Compound Data	50,000 nM and 100,000 nM (two independent assays)
Comparator Or Baseline	Potent EphA4 kinase inhibitors: typically < 100 nM IC50
Quantified Difference	500- to 1,000-fold higher IC50 than potent inhibitors
Conditions	Biochemical kinase assay using recombinant EphA4 (mouse), Sanford-Burnham Center for Chemical Genomics screening platform.

Why This Matters

This compound serves as a well-characterized low-affinity control for EphA4 inhibitor screening, enabling researchers to differentiate specific inhibition from non-specific assay interference.

• [1] BindingDB. BDBM44509: 1,2-dimethoxy-9-thioxanthenone. Affinity Data: IC50 for Ephrin type-A receptor 4 (Mouse). PubChem BioAssay AID: 689, 779. View Source

Regioselective Synthesis of a Single Isomer

The 1,2-dimethoxy substitution pattern is achieved via a regioselective one-pot condensation of S-lithiated thiosalicylic ester derivatives with benzynes, a method that specifically directs methoxy groups to the 1- and 2-positions of the thioxanthen-9-one core [1]. This contrasts with alternative synthetic routes that yield mixtures of isomers or favor substitution at other positions (e.g., 2,3-dimethoxy or 3,4-dimethoxy). The availability of a pure, position-defined isomer eliminates confounding variability in downstream applications where substitution pattern dictates photophysical and biological activity [2].

Isomer identity

Class-level

1,2-dimethoxy single isomer

Defined substitution eliminates isomeric variability

Regioselective one-pot condensation

Evidence Dimension	Isomeric Purity / Regioselectivity
Target Compound Data	Single positional isomer (1,2-dimethoxy)
Comparator Or Baseline	Alternative dimethoxy thioxanthone isomers (e.g., 2,3-dimethoxy, 3,4-dimethoxy) or isomeric mixtures
Quantified Difference	Qualitative: Defined single isomer vs. potential mixtures or alternative substitution patterns
Conditions	Regioselective synthesis protocol using directed lithiation of tertiary benzamides with benzynes.

Why This Matters

Procurement of a structurally defined single isomer ensures experimental reproducibility and eliminates the confounding effects of positional isomerism on electronic properties and biological activity.

• [1] Watanabe M, Date M, et al. Regioselective Syntheses of Substituted Thioxanthen- and Selenoxanthen-9-one Derivatives. Chem Pharm Bull. 1989;37(1):36-41. View Source
• [2] Neumann MG, et al. Photophysics and Photoreactivity of Substituted Thioxanthones. J Chem Soc Faraday Trans. 1997;93(8):1517-1521. View Source

2-Methoxy Substitution Enhances Fluorescence

Electron-donor groups in position 2 of the thioxanthone ring lead to high fluorescence quantum yields, red-shifted emission spectra, and long singlet lifetimes, attributed to the separation of nπ* and ππ* excited states [1]. While specific quantum yield values for 1,2-dimethoxy-9H-thioxanthen-9-one are not reported in this study, the presence of the 2-methoxy substituent classifies the compound within this high-fluorescence subset. In contrast, unsubstituted thioxanthone exhibits low fluorescence and high phosphorescence quantum yields [1]. Furthermore, the addition of electron-donor groups at position 2 decreases triplet reactivity towards amines and alkenes [1], directly impacting the compound's utility as a photoinitiator in free-radical polymerization systems.

Fluorescence class

Class-level

High fluorescence, long singlet lifetime

2-methoxy donor enhances emission vs. unsubstituted

Class inference from thioxanthone photophysics

Evidence Dimension	Fluorescence Quantum Yield and Singlet Lifetime
Target Compound Data	Classified as 'high fluorescence, long singlet lifetime' (2-methoxy substituent present)
Comparator Or Baseline	Unsubstituted thioxanthone: low fluorescence quantum yield, high phosphorescence
Quantified Difference	Qualitative: Fluorescence enhancement and singlet lifetime extension observed for 2-substituted electron-donor derivatives
Conditions	Steady-state and time-resolved fluorescence spectroscopy in organic solvents.

Why This Matters

For applications requiring fluorescent tracking or time-resolved measurements, the 2-methoxy substitution provides a predictable enhancement over unsubstituted thioxanthone, guiding selection for photoinitiator and photophysical research.

• [1] Neumann MG, et al. Photophysics and Photoreactivity of Substituted Thioxanthones. J Chem Soc Faraday Trans. 1997;93(8):1517-1521. View Source

1,2-Dimethoxy-9H-thioxanthen-9-one: High-Value Applications

DNA Photodamage Studies with Triplet Energy Control

Researchers investigating triplet-induced cyclobutane pyrimidine dimer (CPD) formation in DNA will select 1,2-dimethoxy-9H-thioxanthen-9-one for its intermediate triplet energy (288 kJ mol⁻¹), which fills the energetic gap between xanthone and unsubstituted thioxanthone [1]. This specific value enables efficient energy transfer to thymine while minimizing off-target reactions, a critical advantage when quantifying CPD yield over defined base-pair distances. The compound's established use in C-nucleoside DNA architectures provides a validated experimental framework [1].

EphA4 Kinase Screening with Low-Affinity Control

In high-throughput screening campaigns targeting EphA4 kinase, 1,2-dimethoxy-9H-thioxanthen-9-one serves as a rigorously characterized negative control with IC50 values of 50–100 μM [2]. This defined low-affinity profile allows assay developers to establish baseline activity thresholds, validate Z'-factor robustness, and identify false-positive hits arising from non-specific compound interference, thereby improving the reliability of primary screening data [2].

Substituent Effects on Thioxanthone Excited-State Dynamics

Scientists investigating the relationship between substitution pattern and excited-state behavior in thioxanthones will utilize 1,2-dimethoxy-9H-thioxanthen-9-one as a representative electron-donor-substituted derivative. The compound's 2-methoxy group confers enhanced fluorescence and extended singlet lifetimes relative to unsubstituted thioxanthone, providing a defined model system for studying nπ*/ππ* state mixing and solvent-dependent relaxation pathways [3].

Reference Standard for Thioxanthone Positional Isomers

Synthetic chemists developing novel thioxanthone-based materials or pharmaceuticals will procure 1,2-dimethoxy-9H-thioxanthen-9-one as a structurally defined reference standard. The regioselective synthesis method ensures a single, well-characterized isomer, which is essential for calibrating analytical methods (e.g., HPLC, NMR) and for verifying the positional integrity of newly synthesized dimethoxy thioxanthone derivatives [4].

Application

Selection Property

Validation Focus

DNA photodamage studies

Intermediate triplet energy level

Efficient energy transfer to thymine

EphA4 kinase screening

Low-affinity binding profile

Baseline activity thresholds

Excited-state dynamics research

2-methoxy donor substitution

Fluorescence and singlet lifetime enhancement

Thioxanthone isomer reference

Defined positional isomer

Analytical method calibration

• [1] Häcker S, et al. Triplet-sensitized cyclobutane pyrimidine dimer damage and crosslinks in DNA: filling the triplet energy gap between xanthone and thioxanthone. Org Biomol Chem. 2025;23(24):5826-5832. View Source
• [2] BindingDB. BDBM44509: 1,2-dimethoxy-9-thioxanthenone. Affinity Data: IC50 for Ephrin type-A receptor 4 (Mouse). PubChem BioAssay AID: 689, 779. View Source
• [3] Neumann MG, et al. Photophysics and Photoreactivity of Substituted Thioxanthones. J Chem Soc Faraday Trans. 1997;93(8):1517-1521. View Source
• [4] Watanabe M, Date M, et al. Regioselective Syntheses of Substituted Thioxanthen- and Selenoxanthen-9-one Derivatives. Chem Pharm Bull. 1989;37(1):36-41. View Source